Cas no 125872-97-1 ((E)-Ethyl 3-aminocinnamate)

(E)-Ethyl 3-aminocinnamate is a cinnamate derivative featuring an ethyl ester group and an amino substituent at the 3-position of the phenyl ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its conjugated double bond system and functional groups make it a versatile building block for further chemical modifications. The presence of both amino and ester functionalities allows for selective reactivity, enabling applications in amidation, condensation, and cyclization reactions. The compound is typically supplied as a solid with high purity, ensuring consistent performance in synthetic workflows. Proper storage under inert conditions is recommended to maintain stability.

(E)-Ethyl 3-aminocinnamate structure

Product Name:(E)-Ethyl 3-aminocinnamate

CAS No:125872-97-1

MF:C₁₁H₁₃NO₂

MW:191.226423025131

MDL:MFCD02683846

CID:824573

PubChem ID:5355747

Update Time:2025-05-27

(E)-Ethyl 3-aminocinnamate Chemical and Physical Properties

Names and Identifiers

- 3-AMINOCINNAMIC ACID ETHYL ESTER
- ethyl 3-(3-aminophenyl)prop-2-enoate
- (E)-ethyl 3-(3-aminophenyl)acrylate
- (E)-ethyl 3-aminophenylacrylate
- 2-Propenoic acid,3-(3-aminophenyl)-,ethyl ester,(E)
- ethyl (2E)-3-(3-aminophenyl)prop-2-enoate
- ethyl (E)-3-(3-aminophenyl)acrylate
- ethyl (E)-3-aminocinnamate
- ethyl (E)-meta-aminocinnamate
- ETHYL 3-(3-AMINOPHENYL)ACRYLATE
- Ethyl m-aminocinnamate
- Ethyl (E)-3-(3-aminophenyl)-2-propenoate
- ETHYL 3-AMINOCINNAMATE
- Ethyl trans-3-aminocinnamate
- CS-0172249
- NS00044281
- (E)-3-(3-aminophenyl)-2-propenoic acid ethyl ester
- NSC-44438
- 3-(3-aminophenyl)-2-propenoic acid ethyl ester
- 125872-97-1
- SCHEMBL1177761
- Ethyl(E)-3-(3-aminophenyl)acrylate
- NSC44438
- AKOS006279704
- ETHYL3-(3-AMINOPHENYL)ACRYLATE
- 6328-01-4
- ethyl (E)-3-(3-aminophenyl)prop-2-enoate
- MFCD02683846
- SCHEMBL1177764
- (E)-Ethyl 3-aminocinnamate
- NSC 44438
- AS-35613
- EINECS 228-697-9
- 2-Propenoic acid, 3-(3-aminophenyl)-, ethyl ester, (2E)-
- EN300-1453796
- ethyl 3-amino-trans-cinnamate
- MDL： MFCD02683846
- Inchi： 1S/C11H13NO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-8H,2,12H2,1H3/b7-6+
- InChI Key： UEUURYZTMLPUEE-VOTSOKGWSA-N
- SMILES： O(C(/C=C/C1C=CC=C(C=1)N)=O)CC

Computed Properties

Exact Mass: 191.09500
Monoisotopic Mass: 191.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 48 ºC
Solubility: Slightly soluble (1.1 g/l) (25 º C),
PSA: 52.32000
LogP: 2.42630

(E)-Ethyl 3-aminocinnamate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature

(E)-Ethyl 3-aminocinnamate Pricemore >>

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TRC	E899438-100mg	(E)-Ethyl 3-aminocinnamate	125872-97-1		100mg	$110.00	2023-05-18
TRC	E899438-250mg	(E)-Ethyl 3-aminocinnamate	125872-97-1		250mg	$201.00	2023-05-18
TRC	E899438-500mg	(E)-Ethyl 3-aminocinnamate	125872-97-1		500mg	$316.00	2023-05-18
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Apollo Scientific	OR962592-1g	(E)-Ethyl 3-aminocinnamate	125872-97-1	95%	1g	£200.00	2025-02-20
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